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Compound of Interest

Compound Name: H-Pro-D-Leu-Gly-NH2

Cat. No.: B3028924

This guide provides essential safety and logistical information for the proper disposal of H-Pro-
D-Leu-Gly-NH2, a peptide intended for research use. Adherence to these procedures is critical
for maintaining a safe laboratory environment and ensuring regulatory compliance.

Chemical and Physical Properties

For safe handling and disposal, it is crucial to be aware of the chemical and physical properties
of H-Pro-D-Leu-Gly-NH2. The following table summarizes key data for this compound.

Property Data

Chemical Formula C13H23N503

Molecular Weight 305.4 g/mol

Appearance White to off-white powder

Purity >98%

Solubility Soluble in water

Storage Temperature -20°C

Hazard Classification Not classified as a hazardous substance

Disposal Protocol
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The disposal of H-Pro-D-Leu-Gly-NH2 should be conducted in accordance with all applicable

local, state, and federal regulations. The following step-by-step protocol outlines the
recommended procedure for the disposal of unused material and contaminated items.

. Personal Protective Equipment (PPE):

Wear appropriate PPE, including safety glasses, gloves, and a lab coat, when handling H-
Pro-D-Leu-Gly-NH2.

. Waste Ildentification and Segregation:

Unused Product: Unused H-Pro-D-Leu-Gly-NH2 should be treated as chemical waste. Do
not dispose of it down the drain or in the regular trash.

Contaminated Materials: Any materials that have come into contact with H-Pro-D-Leu-Gly-
NH2, such as pipette tips, tubes, and gloves, should be considered contaminated and
segregated for proper disposal.

. Disposal of Unused H-Pro-D-Leu-Gly-NH2:

Small Quantities: For small residual amounts, dissolve the peptide in a large volume of water
and dispose of it down the drain, followed by flushing with copious amounts of water. This is
generally acceptable for non-hazardous peptides in small research quantities, but always
check local regulations first.

Large Quantities: For larger quantities, the product should be sent to a licensed chemical
waste disposal facility. Contact your institution's Environmental Health and Safety (EHS)
office for specific guidance and to arrange for pickup.

. Disposal of Contaminated Materials:

Solid Waste: Place all contaminated solid waste (e.g., gloves, paper towels, weigh boats) in
a designated and clearly labeled chemical waste container.

Sharps: Any contaminated sharps (e.g., needles, razor blades) must be placed in a
designated sharps container.
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 Liquid Waste: Aqueous solutions of H-Pro-D-Leu-Gly-NH2 should be collected in a labeled
waste container for chemical waste disposal.

5. Decontamination:

o Decontaminate all work surfaces and equipment that came into contact with H-Pro-D-Leu-
Gly-NH2 using a suitable laboratory disinfectant or cleaning agent.

6. Documentation:

e Maintain accurate records of the disposal of H-Pro-D-Leu-Gly-NH2, including the date,
guantity, and method of disposal.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of H-Pro-
D-Leu-Gly-NH2.
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Caption: Disposal workflow for H-Pro-D-Leu-Gly-NH2.

 To cite this document: BenchChem. [Safe Disposal of H-Pro-D-Leu-Gly-NH2: A Procedural
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3028924#h-pro-d-leu-gly-nh2-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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